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Part 1: Executive Summary (Immediate Action
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Compound of Interest

Compound Name: Boc-D-glu-oet dcha
CAS No.: 449171-15-7
Cat. No.: B558527
Get Quote
. J

Boc-D-Glu-OEt DCHA (Boc-D-Glutamic acid

-ethyl ester

-dicyclohexylamine salt) is a stable, crystalline solid used in peptide synthesis.[1] While the
amino acid component is relatively benign, the Dicyclohexylamine (DCHA) counter-ion is
corrosive and toxic to aquatic life.

Do NOT flush this compound down the drain.[2][3] Do NOT dispose of in regular trash.
Disposal Directive:

¢ Classification: Hazardous Chemical Waste (Toxic / Corrosive).

e Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[1]

» Segregation: Store with Solid Organic Toxics or Solid Organics. Keep away from oxidizers
and acids.
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Part 2: Chemical Identification & Hazard Analysis

To dispose of this chemical safely, you must understand its components. The "DCHA" salt form
significantly alters the safety profile compared to the free acid.

Chemical Profile
Property Detail

Boc-D-Glutamic acid
Chemical Name
-ethyl ester dicyclohexylamine salt

Boc-D-Glu-OEt
Common Abbreviation
DCHA

86938-17-2 (L-isomer ref); D-isomer is

enantiomeric

CAS Number

Molecular Formula

Physical State White to off-white crystalline powder

Solubilit Soluble in organic solvents (DCM, Methanol);
olubili
Y sparingly soluble in water

Critical Hazards (The "DCHA Factor")

The Dicyclohexylamine (DCHA) moiety is the primary driver for hazardous waste classification.

o Skin/Eye Corrosion: DCHA is a secondary amine that can cause severe skin burns and eye
damage upon contact with moisture [1].

e Aquatic Toxicity: DCHA is very toxic to aquatic life with long-lasting effects.[1][2] Release into
sewage systems is a violation of environmental compliance (EPA/local regulations) [2].

« Stability: The salt is stable under normal conditions but will release free DCHA if treated with
strong bases or acids.

Part 3: Pre-Disposal Handling & Storage
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Before disposal, the material must be stabilized and contained.[4][5]

Personal Protective Equipment (PPE)

e Hands: Nitrile rubber gloves (minimum 0.11 mm thickness). Double-gloving recommended if
handling solutions.[1]

e Eyes: Chemical safety goggles. Face shield if pouring large liquid volumes.

o Respiratory: N95 dust mask or P100 respirator if handling open powder outside a fume
hood.

Storage for Disposal

o Container: High-density polyethylene (HDPE) or glass jars with screw-top lids.

o Labeling: Must be clearly labeled "Hazardous Waste" with the constituents listed: "Boc-D-
Glu-OEt, Dicyclohexylamine".[1]

o Incompatibilities: Do not store in the same secondary container as strong oxidizers (e.g.,
nitric acid) or strong acids (which can protonate the salt and release heat/fumes).

Part 4: Step-by-Step Disposal Workflows
Workflow Logic: Disposal Decision Tree
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Waste Generation:
Boc-D-Glu-OEt DCHA

Physical State?

VAN

Solid / Powder Liquid / Solution
Pack in Wide-Mouth Segregate by Solvent Type
HDPE/Glass Container (Halogenated vs Non-Halogenated)

Label: 'Hazardous Waste'

Tag: Toxic, Corrosive

Add to Waste Manifest
Code: Organic Solid/Liquid

Transfer to EHS/Contractor

for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and processing Boc-D-Glu-OEt DCHA waste.

Protocol: Solid Waste Disposal (Pure Substance)

« Containment: Transfer the solid powder into a clean, chemically compatible container (HDPE
or Amber Glass).

o Labeling: Affix a Hazardous Waste tag.
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o Chemical Name: Boc-D-Glutamic acid ethyl ester DCHA salt.[1]

o Hazards: Toxic, Irritant.

o Decontamination: Wipe the exterior of the container with a damp paper towel.[6] Dispose of
the towel as solid hazardous waste.

» Storage: Place in the "Solid Organic Waste" satellite accumulation area until pickup.

Protocol: Liquid Waste Disposal (Reaction Mixtures)

If the salt is dissolved in a solvent (e.g., Dichloromethane, DMF):

« ldentification: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-
Halogenated (Methanol, Ethyl Acetate).

e Segregation: Pour into the corresponding waste carboy.

o Note: Do not mix with aqueous acid waste streams, as this may precipitate the organic
acid or liberate free amine.

e Rinsing: Triple-rinse the original vessel with a small amount of compatible solvent and add
the rinsate to the waste container.

Protocol: Empty Container Management

o Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving
the salt (e.g., Ethanol or Acetone).

¢ Rinsate Disposal: Collect all rinsates into the Liquid Hazardous Waste stream.
» Defacing: Cross out the original label or remove it entirely.

» Final Step: Once triple-rinsed and dry, the container can often be recycled or discarded as
regular glass trash (verify with local EHS rules).

Part 5: Regulatory & Compliance (US Context)
RCRA Considerations (EPA)
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While "Boc-D-Glu-OEt DCHA" is not explicitly P-listed or U-listed, the Dicyclohexylamine
component renders it a characteristic waste.[1]

e Waste Code: Likely D002 (Corrosive) if in agueous solution with high pH, or simply regulated
as Toxic due to aquatic toxicity profile [3].

e Best Practice: Always classify as Hazardous Organic Waste destined for fuel blending or
incineration.

Mechanistic Insight: Why Incineration?

Dicyclohexylamine is a robust secondary amine. In standard wastewater treatment plants, it is
not readily biodegradable and can inhibit the bacteria used in sludge treatment. High-
temperature incineration (

) ensures the complete oxidation of the amine to nitrogen oxides (
), carbon dioxide, and water, preventing environmental accumulation [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://aapep.bocsci.com/product/boc-cyclohexyl-l-alanine-dicyclohexylammonium-cas-37462-62-7-19949.html
https://www.fishersci.com/store/msds?partNumber=AAA15671AP&productDescription=DICYCLOHEXYLAMINE+98%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.chemicalbook.com/msds/boc-d-glu-oet-dcha.pdf
https://www.cdhfinechemical.com/images/product/msds/132_1578885956_BOC-L-GlutamicAcid-CASNO-2419-94-5-MSDS.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b558527/docs#part-1-executive-summary-immediate-action-card
https://www.benchchem.com/product/b558527/docs#part-1-executive-summary-immediate-action-card
https://www.benchchem.com/product/b558527/docs#part-1-executive-summary-immediate-action-card
https://www.benchchem.com/product/b558527/docs#part-1-executive-summary-immediate-action-card
https://www.benchchem.com/product/b558527?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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